1,3,6-Trimethyl-5-piperidin-1-ylsulfonylpyrimidine-2,4-dione

• IUPAC Name: 1,3,6-trimethyl-5-piperidin-1-ylsulfonylpyrimidine-2,4-dione
• InChI: InChI=1S/C12H19N3O4S/c1-9-10(11(16)14(3)12(17)13(9)2)20(18,19)15-7-5-4-6-8-15/h4-8H2,1-3H3
• InChI Key: QWGDNOJRIMLCNF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)N(C(=O)N1C)C)S(=O)(=O)N2CCCCC2
• Molecular Formula: C12H19N3O4S
• Molecular Weight: 301.36 g/mol
• CAS No.: 893338-14-2

Description

1,3,6-Trimethyl-5-piperidin-1-ylsulfonylpyrimidine-2,4-dione is a useful research compound. Its molecular formula is C12H19N3O4S and its molecular weight is 301.36. The purity is usually 95%.
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Scientific Research Applications

Syntheses and Properties

The chemical synthesis of derivatives related to 1,3,6-Trimethyl-5-piperidin-1-ylsulfonylpyrimidine-2,4-dione showcases the compound's utility in creating new molecules with potential applications in pharmaceuticals and materials science. For instance, Yoneda et al. (1982) described the synthesis of 3-hydroxy-4,6-dimethylpyrrolo[3,2-d]pyrimidine-5,7(4H,6H)-dione derivatives, highlighting the compound's role in generating new structures with varied properties Yoneda et al., 1982.

Structural Analysis and Characterization

Research has also focused on the structural analysis of compounds similar to this compound. Orozco et al. (2009) studied the 2:1 salt-type adduct formed between 6-amino-3-methyl-5-nitrosopyrimidine-2,4(1H,3H)-dione and piperidine, demonstrating the intricate hydrogen-bonding patterns that can arise from interactions with this class of compounds Orozco et al., 2009.

Anticancer Activities

Compounds structurally related to this compound have been explored for their anticancer activities. Singh and Paul (2006) investigated the anti-cancer activities of 5-acyl-6-[2-hydroxy/benzyloxy-3-(amino)-propylamino]-1,3-dialkyl-1H-pyrimidin-2,4-diones, revealing the potential for such molecules to impact cancer treatment strategies Singh & Paul, 2006.

Corrosion Inhibition

The application of piperidine derivatives, including those related to this compound, in corrosion inhibition has been studied. Kaya et al. (2016) conducted quantum chemical and molecular dynamic simulation studies to predict the inhibition efficiencies of piperidine derivatives on the corrosion of iron, showcasing the compound's relevance in materials science and engineering Kaya et al., 2016.

Antimicrobial Activity

The synthesis and evaluation of derivatives for antimicrobial activity also represent a significant area of application. Merugu et al. (2010) worked on microwave-assisted synthesis and evaluated the antibacterial activity of isoindoline-1,3-diones, highlighting the potential use of these compounds in developing new antimicrobial agents Merugu, Ramesh, & Sreenivasulu, 2010.